Cas no 499-83-2 (Pyridine-2,6-dicarboxylic acid)

Pyridine-2,6-dicarboxylic acid Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid
• Dipicolinic acid
• Pyridine-2,6-dicarboxylic acid
• 2,6-DIPICOLINIC ACID
• AKOS 2002
• 'DIPICOLINIC ACID'
• IFLAB-BB F0451-0137
• RARECHEM AL BO 1335
• 2.6-pyridine carboxylic acid
• 2.6-Pyridinedicarboxylicacid
• 2,5-DIMETHYL-3-ETHYLBENZOTHIAZOLIUM ETHYLSULFATE
• 2,6-Dicarboxypyridine
• 2,6-pyridinecarboxylic acid
• dipicolin
• DPA,DPAc,Dipicolinic acid
• pyridine-2,6-carboxylic acid
• pyridine-2,6-dicarboxylic
• DPA
• DPAc
• Dipicolinate
• 2,6-pyridinedicarboxylate
• 2,6-Pyridinedicarboxylicacid
• UE81S5CQ0G
• WJJMNDUMQPNECX-UHFFFAOYSA-N
• 2,6-pyridinedicarboxylic acid (dipicolinic acid)
• zinc dipicolinate
• 2,6-pyridindicarbons
• pydcH2
• PubChem8067
• 4ih3
• pyridine carboxylate, 6d
• +Expand

• MDL： MFCD00006299
• InChIKey： WJJMNDUMQPNECX-UHFFFAOYSA-N
• Inchi： 1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C(C(=O)O[H])N=1)=O
• BRN： 131629

Computed Properties

• Exact Mass: 167.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.021858
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Surface Charge: 0
• Topological Polar Surface Area: 87.5

Experimental Properties

• LogP: 0.47800
• PSA: 87.49000
• Refractive Index: 1.6280 (estimate)
• Water Partition Coefficient: 5 g/L (20 ºC)
• Boiling Point: 463.7°C at 760 mmHg
• Melting Point: 252°C(dec.)(lit.)
• Flash Point: Fahrenheit: 370.4 ° f < br / > Celsius: 188 ° C < br / >
• Solubility: H2O: 1%, clear
• Color/Form: 0.02 M C7H5NO4 in water (0.04N)
• Color/Form: Needle like crystals (including one semi crystalline water)
• PH: 2.0 (5g/l, H2O, 20℃)
• Solubility: Soluble in hot water, slightly soluble in cold water, hot ethanol and acetic acid, extremely insoluble in cold ethanol.
• pka: 2.16(at 25℃)
• Density: 1.5216 (rough estimate)

Pyridine-2,6-dicarboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25-S37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT

Pyridine-2,6-dicarboxylic acid Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%